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Compound of Interest

Compound Name: Carlina oxide

Cat. No.: B125604

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Carlina
oxide, a naturally occurring polyacetylene with significant biological activities. The information
presented herein is intended to support research and development efforts in fields such as
medicinal chemistry, pharmacology, and drug discovery.

Chemical Structure and Properties

Carlina oxide, chemically known as 2-(3-phenylprop-1-yn-1-yl)furan, is a polyacetylene found
in the essential oil of Carlina acaulis. Its chemical structure is characterized by a furan ring
linked to a phenylpropyl group via an acetylene bond.

Molecular Formula; C13H100

Molecular Weight: 182.22 g/mol

Spectroscopic Data

The following sections present the available spectroscopic data for Carlina oxide, including
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This
information is crucial for the identification, characterization, and purity assessment of the
compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic
molecules. The following tables summarize the reported *H and 3C NMR chemical shifts for
Carlina oxide.

Table 1: 3C NMR Spectroscopic Data of Carlina Oxide

Atom Chemical Shift (8) ppm
CH 126.7
Phenyl (2C) 127.9
Phenyl (2C) 128.6
C 135.9
C 137.3
CH 142.9

Note: A complete, assigned *H NMR and detailed 3C NMR data set with coupling constants is
not consistently available across public sources. The data presented is a compilation from
available literature.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule.

Table 2: IR Spectroscopic Data of Carlina Oxide

Wavenumber (cm—?) Assignment
3086 C-H Aromatic stretching
2216 C=C Acetylenic stretching

Mass Spectrometry (MS)
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Mass spectrometry is used to determine the molecular weight and elemental composition of a
compound.

Table 3: Mass Spectrometry Data of Carlina Oxide

m/z Interpretation

183.07 [M+H]*

Note: Detailed fragmentation analysis of Carlina oxide is not extensively reported in the
available literature.

Experimental Protocols

The spectroscopic data presented in this guide were obtained using standard analytical
techniques. The general methodologies are outlined below.

NMR Spectroscopy

1H and 3C NMR spectra are typically acquired on a Bruker Avance 400 Ultrashield
spectrometer. The sample is dissolved in a suitable deuterated solvent, such as chloroform-d
(CDCIs), and tetramethylsilane (TMS) is used as an internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS analysis is often performed using a Hewlett-Packard GC/MS 6890N system operating
in electron ionization (El) mode at 70 eV. This technique allows for the separation of
components in a mixture followed by their mass analysis.

Signaling Pathway

Recent studies have begun to elucidate the mechanism of action of Carlina oxide, particularly
its effects on cancer cell lines. Research has indicated that Carlina oxide can modulate key
signaling pathways involved in cell proliferation and survival.[1]

One study demonstrated that Carlina oxide leads to a decrease in the expression of AKT and
extracellular signal-regulated kinase 1/2 (ERK1/2).[1] These kinases are crucial components of
signaling cascades that promote cell growth, survival, and differentiation. The downregulation
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of AKT and ERK1/2 by Carlina oxide suggests a potential mechanism for its observed
cytotoxic and pro-apoptotic effects.
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Carlina oxide inhibits the AKT and ERK1/2 signaling pathways.

Conclusion

This technical guide provides a summary of the currently available spectroscopic data for
Carlina oxide and initial insights into its mechanism of action. The presented data serves as a
valuable resource for researchers engaged in the study and development of this promising
natural product. Further investigations are warranted to fully characterize its spectroscopic
properties and to further elucidate its biological activities and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. Toxicity of Carlina Oxide—A Natural Polyacetylene from the Carlina acaulis Roots—In
Vitro and in Vivo Study - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Spectroscopic and Mechanistic Insights into Carlina
Oxide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125604+#spectroscopic-data-of-carlina-oxide-nmr-ir-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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